Cas no 1392015-56-3 (2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester)

2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester is a versatile organic compound with significant synthetic utility. It features a methyl ester group and a chlorinated benzothiazole moiety, which contribute to its unique reactivity and selectivity in chemical synthesis. This compound is highly valued for its ability to participate in various organic transformations, including condensation reactions and substitution reactions, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester structure

1392015-56-3 structure

Product Name:2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester

CAS No:1392015-56-3

MF:C₉H₆ClNO₂S

MW:227.667439937592

CID:848421

PubChem ID:60203752

Update Time:2025-07-14

2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester
- Inchi： 1S/C9H6ClNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
- InChI Key： QBFZHNDPUSOYNU-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC(C(=O)OC)=N2

Computed Properties

Exact Mass: 226.9807773g/mol
Monoisotopic Mass: 226.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 67.4Å²

2-Benzothiazolecarboxylic acid, 6-chloro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM152711-1g	methyl 6-chlorobenzo[d]thiazole-2-carboxylate	1392015-56-3	95%	1g	$489	2021-06-09
Chemenu	CM152711-1g	methyl 6-chlorobenzo[d]thiazole-2-carboxylate	1392015-56-3	95%	1g	$***	2023-03-31
Alichem	A059003172-1g	Methyl 6-chlorobenzo[d]thiazole-2-carboxylate	1392015-56-3	95%	1g	$443.10	2022-04-02

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